Cas no 941921-86-4 (N-(4-fluorophenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 941921-86-4
• MF: C₁₉H₁₇FN₄O₄S₃
• MW: 480.556083440781
• CID: 6603204
• PubChem ID: 16899242
• Update Time: 2025-06-28

N-(4-fluorophenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• 4-Thiazoleacetamide, N-[4-(aminosulfonyl)phenyl]-2-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-
• N-(4-fluorophenyl)-2-[(4-{[(4-sulfamoylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide
• 941921-86-4
• 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-sulfamoylphenyl)acetamide
• N-(4-fluorophenyl)-2-((4-(2-oxo-2-((4-sulfamoylphenyl)amino)ethyl)thiazol-2-yl)thio)acetamide
• AKOS024641146
• F2335-0739

• Inchi： 1S/C19H17FN4O4S3/c20-12-1-3-13(4-2-12)23-18(26)11-30-19-24-15(10-29-19)9-17(25)22-14-5-7-16(8-6-14)31(21,27)28/h1-8,10H,9,11H2,(H,22,25)(H,23,26)(H2,21,27,28)
• InChI Key： FZIXXFDFBAHRDW-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(S(N)(=O)=O)C=C2)=O)N=C1SCC(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 480.03959672g/mol
• Monoisotopic Mass: 480.03959672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 9.88±0.12(Predicted)

Additional information on N-(4-fluorophenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

N-(4-Fluorophenyl)-2-(4-{(4-Sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide: A Comprehensive Overview

N-(4-Fluorophenyl)-2-(4-{(4-Sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide, also known by its CAS number 941921-86-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a sulfamoyl group and a fluorophenyl substituent further enhances its chemical versatility and potential applications.

The molecular structure of this compound is notable for its functional groups, including the sulfanyl (thioether) group, the acetamide group, and the sulfamoyl group. These functional groups contribute to its reactivity and ability to form hydrogen bonds, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most exciting developments involving this compound is its role in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have demonstrated its capacity to modulate cellular signaling pathways associated with cancer progression, making it a candidate for anticancer drug development.

The synthesis of N-(4-Fluorophenyl)-2-(4-{(4-Sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Furthermore, its electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials.

From an environmental perspective, researchers have also examined the biodegradation pathways of this compound. Studies indicate that under specific microbial conditions, it can undergo enzymatic cleavage, reducing its persistence in the environment. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, N-(4-Fluorophenyl)-2-(4-{(4-Sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No: 941921-86-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.